Cas no 40853-30-3 (1,1,2,3,4,4-Butanehexacarboxylic acid, hexamethyl ester)

• Product Name: 1,1,2,3,4,4-Butanehexacarboxylic acid, hexamethyl ester
• CAS No: 40853-30-3
• MF: C₁₆H₂₂O₁₂
• MW: 406.338686466217
• CID: 324393
• PubChem ID: 21446519
• Update Time: 2025-04-19

1,1,2,3,4,4-Butanehexacarboxylic acid, hexamethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,2,3,4,4-Butanehexacarboxylic acid, hexamethyl ester
• hexamethyl butane-1,1,2,3,4,4-hexacarboxylate
• 1,1,2,3,4,4-Butanhexancarbonsaeurehexamethylester
• hexamethyl 1,1,2,3,4,4-butanehexacarboxylate
• Hexamethyl-1,1,2,3,4,4-butan-hexacarboxylat
• SCHEMBL11118030
• DTXSID80614023
• 40853-30-3

• Inchi： 1S/C16H22O12/c1-23-11(17)7(9(13(19)25-3)14(20)26-4)8(12(18)24-2)10(15(21)27-5)16(22)28-6/h7-10H,1-6H3
• InChI Key： LOFMMBKAHRJNLS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C(=O)OC)C(=O)OC)C(C(=O)OC)C(C(=O)OC)C(=O)OC)=O

Computed Properties

• Exact Mass: 406.11100
• Monoisotopic Mass: 406.11112613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 157.80000
• LogP: -1.51080